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Compound of Interest

Compound Name: Phenyl methacrylate

Cat. No.: B1216873 Get Quote

Phenyl Methacrylate Monomer: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

Phenyl methacrylate (PMA) monomer. This crucial information is intended to support

researchers, scientists, and professionals in the fields of drug development, polymer chemistry,

and materials science in their research and development activities.

Core Physical Properties
Phenyl methacrylate is an ester of methacrylic acid and phenol, presenting as a colorless to

pale yellow liquid with a characteristic sweet, fruity odor.[1] It is a monomer that can undergo

polymerization to form poly(phenyl methacrylate), a polymer with applications in coatings,

adhesives, and optical materials due to its high refractive index and good mechanical strength.

[1][2]

Quantitative Physical Data
The following table summarizes the key physical properties of Phenyl methacrylate monomer

compiled from various sources.
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Property Value Units Conditions Source(s)

Molecular

Formula
C₁₀H₁₀O₂ - - [1][3]

Molecular Weight 162.19 g/mol -

Appearance
Colorless to pale

yellow liquid
- -

Odor Sweet, fruity - -

Density 1.046 - 1.052 g/cm³ at 25 °C

Melting Point 17 °C -

Boiling Point 249.3 °C at 760 mmHg

95 - 100 °C at 16 mmHg

115 - 118 °C at 10 mmHg

Flash Point 97.1 °C -

60 °C closed cup

Refractive Index 1.511 - 1.512 - at 20 °C

Solubility
Insoluble in

water
- -

Soluble in

organic solvents

(e.g., ethanol,

acetone)

- -

Vapor Pressure 0.0231 mmHg at 25 °C

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not extensively available in publicly accessible literature. These properties are typically
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determined using standardized methods, such as those established by ASTM International or

the International Organization for Standardization (ISO). For instance:

Density is often measured using a pycnometer or a digital density meter.

Boiling Point at atmospheric and reduced pressures is determined using distillation

apparatus in accordance with standard laboratory techniques.

Refractive Index is typically measured using a refractometer, such as an Abbe refractometer.

Flash Point is determined using either an open-cup or closed-cup apparatus, following

standardized procedures to ensure safety and accuracy.

For precise and reproducible measurements, it is imperative for researchers to consult and

adhere to these established standard operating procedures.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a logical workflow for the characterization of the physical

properties of Phenyl methacrylate monomer.
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Caption: Workflow for Physical Characterization of Phenyl Methacrylate Monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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